Cas no 112779-13-2 (Ethyl 1-(tert-butyl)-5-chloro-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(tert-butyl)-5-chloro-1H-pyrazole-4-carboxylate
• CAS No: 112779-13-2
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD17206148
• CID: 94871
• PubChem ID: 13809947
• Update Time: 2025-04-18

Ethyl 1-(tert-butyl)-5-chloro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(tert-butyl)-5-chloro-1H-pyrazole-4-carboxylate
• 1-tert-Butyl-5-chloro-1H-pyrazole-4-carboxylic acid ethyl ester
• ETHYL 1-TERT-BUTYL-5-CHLORO-1H-PYRAZOLE-4-CARBOXYLATE
• ethyl 1-tert-butyl-5-chloropyrazole-4-carboxylate
• Ethyl 1-(tert-butyl)
• -5-chloro-1H-pyrazole-4-carboxylate
• CS-0037395
• SCHEMBL1406972
• AS-69361
• AKOS015899943
• FT-0764372
• Ethyl1-(tert-butyl)-5-chloro-1H-pyrazole-4-carboxylate
• Ethyl 1-(t-butyl)-5-chloro-1H-pyrazole-4-carboxylate
• DTXSID50550166
• UGWXIBZPXNDLSS-UHFFFAOYSA-N
• MFCD17206148
• W11479
• 112779-13-2
• A2273
• DB-060240

• MDL： MFCD17206148
• Inchi： 1S/C10H15ClN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3
• InChI Key： UGWXIBZPXNDLSS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NN1C(C)(C)C

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 300 ºC
• Flash Point: 136 º